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Get Quote

The table below summarizes the key characteristics of each fungicide and how they function as a mixture.

Feature Propamocarb Fluopicolide
Synergistic
Combination
(Infinito)

Chemical
Group / FRAC
Code

Carbamate (FRAC 28) [1] Benzamide (FRAC 43) [1] Multi-site (FRAC 28

+ 43)

Mode of
Action

Systemic; inhibits
phospholipid and fatty acid

biosynthesis, affecting cell
membrane permeability and

sporangia development [2].

Systemic & translaminar;
causes mislocalization of

spectrin-like proteins in the
cell membrane and

cytoskeleton, disrupting its
function [3] [2].

Complementary
action on different

cellular targets [4]
[2].

Primary
Target

Oomycetes [4] Oomycetes [3] Oomycetes
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Feature Propamocarb Fluopicolide
Synergistic
Combination
(Infinito)

Resistance
Status

No reported resistance (as
of 2025) [5]. Insensitivity

reported in cucurbit downy
mildew [1].

No cross-resistance with
other fungicides [3].

Insensitivity reported in
cucurbit downy mildew [1].

Formulated to
manage resistance

[5].

Sample
Efficacy (EC₅₀)

vs. *P.
nicotianae*

3.30 mg/L [4] 0.20 mg/L [4] 0.06 mg/L
(Synergistic Co-

toxicity Coefficient:
332.7) [4]

Experimental Data on Combined Efficacy

A 2018 study in Crop Protection provides direct experimental evidence for the synergy between

propamocarb and fluopicolide against tobacco black shank (Phytophthora nicotianae) [4].

Laboratory Toxicity Assay: The study determined the half-maximal effective concentration (EC₅₀) of

each fungicide alone and in combination. The combination showed a synergistic effect with a co-
toxicity coefficient of 332.7, which is significantly greater than 120, confirming a true synergistic

interaction [4].
Field Trial Results: The commercial mixture (Infinito SC) was tested in the field. At a concentration of

100 µg/mL, it achieved a control efficacy of 68.4%, significantly outperforming other standard
fungicides like dimethomorph and metalaxyl in the same trial [4].

Detailed Experimental Protocol (Based on Cited
Research)

The following diagram illustrates the key methodology used in the laboratory study that demonstrated the

synergistic effect.
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Fungicide Preparation Steps

Data Collection & Analysis

Pathogen Isolation &
Inoculum Preparation

Fungicide Preparation

Mycelial Growth
Inhibition Assay

Prepare individual stock
solutions of propamocarb

and fluopicolide

Data Analysis

Measure mycelial growth
diameter in each treatment

Prepare mixture at specific
ratio (e.g., 1:16.5)

Incorporate into growth
medium (e.g., V8 juice agar)

Calculate inhibition rate
and EC₅₀ values

Calculate co-toxicity
coefficient (CTC)

Click to download full resolution via product page

Key Experimental Steps:

Pathogen and Fungicides: The test organism was Phytophthora nicotianae. Technical-grade active
ingredients (propamocarb HCl, 97%; fluopicolide, 98%) were used [4].
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Assay Method: The mycelial growth inhibition assay was conducted on V8 juice agar medium.

Fungicides were added to the cooled medium at a series of concentrations [4].
Synergy Calculation: The co-toxicity coefficient (CTC) was calculated using Sun and Johnson's

formula. A CTC > 120 indicates synergy, < 80 indicates antagonism, and values between 80-120
indicate an additive effect. The reported CTC of 332.7 for the combination confirmed strong synergy

[4].

Interpretation and Application Guidance

The synergy between propamocarb and fluopicolide arises from their distinct and complementary

mechanisms of action. By simultaneously attacking the pathogen's cell membrane through different pathways

—spectrin proteins with fluopicolide and lipid biosynthesis with propamocarb—the mixture delivers a more

effective and robust defense [3] [2]. This multi-site attack also makes it more difficult for the pathogen to

develop resistance, a critical advantage for resistance management programs [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s562066?utm_src=pdf-bulk
https://www.smolecule.com/products/s562066?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

